Cas no 501087-40-7 (1,2-Pentanediol,5-(dimethylamino)-(9CI))

• Product name: 1,2-Pentanediol,5-(dimethylamino)-(9CI)
• CAS No: 501087-40-7
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• CID: 1016919
• PubChem ID: 9833994

1,2-Pentanediol,5-(dimethylamino)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Pentanediol,5-(dimethylamino)-(9CI)
• 5-(DIMETHYLAMINO)PENTANE-1,2-DIOL
• 501087-40-7
• DB-267388
• 1,2-Pentanediol, 5-(dimethylamino)-
• SCHEMBL1132685

• Inchi： InChI=1S/C7H17NO2/c1-8(2)5-3-4-7(10)6-9/h7,9-10H,3-6H2,1-2H3
• InChI Key： NGHKTBASBMSUTB-UHFFFAOYSA-N
• SMILES： CN(C)CCCC(CO)O

Computed Properties

• Exact Mass: 147.125928785g/mol
• Monoisotopic Mass: 147.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 76
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 43.7Ų